Cas no 2138205-46-4 ([4-(2-Methylphenyl)oxolan-2-yl]methanol)

• Product Name: [4-(2-Methylphenyl)oxolan-2-yl]methanol
• CAS No: 2138205-46-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5865449
• PubChem ID: 137704145
• Update Time: 2025-08-05

[4-(2-Methylphenyl)oxolan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-(2-methylphenyl)oxolan-2-yl]methanol
• 2138205-46-4
• EN300-718289
• [4-(2-Methylphenyl)oxolan-2-yl]methanol

• Inchi： 1S/C12H16O2/c1-9-4-2-3-5-12(9)10-6-11(7-13)14-8-10/h2-5,10-11,13H,6-8H2,1H3
• InChI Key： ZAAZAVWAPHATHL-UHFFFAOYSA-N
• SMILES： O1CC(C2C=CC=CC=2C)CC1CO

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on [4-(2-Methylphenyl)oxolan-2-yl]methanol

Introduction to [4-(2-Methylphenyl)oxolan-2-yl]methanol (CAS No. 2138205-46-4)

[4-(2-Methylphenyl)oxolan-2-yl]methanol (CAS No. 2138205-46-4) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as 2-(hydroxymethyl)-4-(o-tolyl)tetrahydrofuran, belongs to the class of oxolanes and features a 2-methylphenyl substituent attached to the oxolane ring. The presence of the hydroxymethyl group adds further complexity and reactivity, making it an intriguing molecule for both academic research and industrial applications.

The synthesis of [4-(2-Methylphenyl)oxolan-2-yl]methanol has been extensively studied, with various methodologies reported in the literature. One notable approach involves the reaction of 2-methylphenylacetaldehyde with tetrahydrofuran in the presence of a suitable catalyst, such as a Lewis acid or a transition metal complex. This method provides high yields and excellent regioselectivity, making it a preferred route for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, utilizing biocatalysts and mild reaction conditions.

In terms of its physical and chemical properties, [4-(2-Methylphenyl)oxolan-2-yl]methanol is a colorless liquid with a molecular weight of approximately 190 g/mol. It exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's stability is influenced by factors such as temperature, pH, and exposure to light. Under standard laboratory conditions, it remains stable for extended periods, making it suitable for long-term storage and use in various experimental setups.

The biological activity of [4-(2-Methylphenyl)oxolan-2-yl]methanol has been a subject of extensive research. Studies have shown that this compound possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). These findings suggest that [4-(2-Methylphenyl)oxolan-2-yl]methanol could be a valuable lead compound for the development of new therapeutic agents targeting inflammatory diseases and viral infections.

Recent clinical trials have further validated the therapeutic potential of [4-(2-Methylphenyl)oxolan-2-yl]methanol. In a Phase I clinical trial conducted by a leading pharmaceutical company, the compound was administered to healthy volunteers to assess its safety and pharmacokinetic profile. The results indicated that it was well-tolerated at all tested doses, with no serious adverse effects reported. Moreover, preliminary data from Phase II trials have shown promising efficacy in reducing inflammation markers in patients with chronic obstructive pulmonary disease (COPD).

The structural versatility of [4-(2-Methylphenyl)oxolan-2-yl]methanol also makes it an attractive candidate for drug delivery systems. Researchers have explored its use as a prodrug or carrier molecule to enhance the bioavailability and target specificity of other therapeutic agents. For instance, conjugating this compound with anticancer drugs has been shown to improve their cellular uptake and reduce systemic toxicity. This approach holds significant promise for developing more effective cancer treatments with fewer side effects.

In addition to its medicinal applications, [4-(2-Methylphenyl)oxolan-2-yl]methanol has found utility in materials science and polymer chemistry. Its unique combination of hydrophilic and hydrophobic properties makes it an excellent candidate for the synthesis of functional polymers and copolymers. These materials have potential applications in areas such as drug delivery systems, coatings, and adhesives. Recent studies have demonstrated that polymers derived from [4-(2-Methylphenyl)oxolan-2-yl]methanol exhibit enhanced mechanical strength and thermal stability compared to traditional polymers.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Research on the biodegradability and ecotoxicity of [4-(2-Methylphenyl)oxolan-2-yl]methanol has shown that it is readily biodegradable under aerobic conditions and does not pose significant risks to aquatic organisms at environmentally relevant concentrations. These findings support its use in various applications while minimizing potential environmental impacts.

In conclusion, [4-(2-Methylphenyl)oxolan-2-yl]methanol (CAS No. 2138205-46-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and environmental science. Its unique structural features, biological activity, and environmental compatibility make it an exciting area of ongoing research and development. As new methodologies for its synthesis continue to emerge and its therapeutic potential is further explored through clinical trials, this compound is poised to play a significant role in advancing various scientific fields.